Cas no 1046461-80-6 (3-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-amine)

• Product Name: 3-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-amine
• CAS No: 1046461-80-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6233971
• PubChem ID: 7141573
• Update Time: 2026-03-11

3-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1150498
• VS-07182
• BB 0249399
• AKOS000173910
• 3-(4-isopropylphenyl)-1H-pyrazol-5-amine
• MFCD07357564
• 5-(4-Isopropyl-phenyl)-2H-pyrazol-3-ylamine
• 1046461-80-6
• 5-[4-(propan-2-yl)phenyl]-1H-pyrazol-3-amine
• 3-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-amine
• 5-(4-propan-2-ylphenyl)-1H-pyrazol-3-amine

• Inchi： 1S/C12H15N3/c1-8(2)9-3-5-10(6-4-9)11-7-12(13)15-14-11/h3-8H,1-2H3,(H3,13,14,15)
• InChI Key： KGXUXWIBKBBFHN-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=N1)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-amine

Research Brief on 3-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-amine (CAS: 1046461-80-6): Recent Advances and Applications

The compound 3-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-amine (CAS: 1046461-80-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of 3-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-amine as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the pyrazole core and the isopropylphenyl moiety, make it a versatile scaffold for designing compounds with enhanced binding affinity and selectivity. Researchers have explored its utility in modulating protein-protein interactions and enzyme activity, particularly in the context of oncology and inflammatory diseases.

One of the most notable advancements involves the optimization of synthetic routes for 3-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-amine, enabling higher yields and improved purity. Recent publications have detailed innovative catalytic methods and green chemistry approaches to streamline its production, addressing previous challenges related to scalability and cost-effectiveness. These developments are critical for facilitating its broader use in preclinical and clinical studies.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific kinases and signaling pathways implicated in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-amine exhibited potent activity against receptor tyrosine kinases, with promising results in xenograft models. These findings underscore its potential as a lead compound for developing next-generation targeted therapies.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 3-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-amine with its biological targets. These analyses have guided the design of analogs with improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. Such advancements are pivotal for transitioning from bench to bedside, ensuring that the compound's therapeutic potential can be fully realized.

Despite these promising developments, challenges remain in optimizing the compound's safety profile and overcoming potential off-target effects. Ongoing research is focused on elucidating its mechanism of action in greater detail and identifying biomarkers to predict patient response. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-amine (CAS: 1046461-80-6) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, coupled with recent advancements in synthesis and biological evaluation, position it as a valuable candidate for further investigation. Future studies will likely explore its potential in combination therapies and personalized medicine, paving the way for innovative treatment strategies.